Cas no 56622-57-2 (2-Pyrrolidinone, 1-[(6-methyl-3-pyridinyl)methyl]-)

• Product name: 2-Pyrrolidinone, 1-[(6-methyl-3-pyridinyl)methyl]-
• CAS No: 56622-57-2
• MF: C₁₁H₁₄N₂O
• MW: 190.24166
• CID: 348323
• PubChem ID: 12214342

2-Pyrrolidinone, 1-[(6-methyl-3-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-[(6-methyl-3-pyridinyl)methyl]-
• 1-[(6-methylpyridin-3-yl)methyl]pyrrolidin-2-one
• 56622-57-2
• SCHEMBL13853395
• DTXSID60480768

• Inchi： InChI=1S/C11H14N2O/c1-9-4-5-10(7-12-9)8-13-6-2-3-11(13)14/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： KJZSMSLJLIOMMI-UHFFFAOYSA-N
• SMILES： CC1N=CC(CN2CCCC2=O)=CC=1

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.2